Cas no 731773-20-9 (2-Bromo-4-(4-methoxyphenyl)-1-butene)

• Product Name: 2-Bromo-4-(4-methoxyphenyl)-1-butene
• CAS No: 731773-20-9
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• MDL: MFCD07698653
• CID: 876246
• PubChem ID: 23642366
• Update Time: 2025-06-08

2-Bromo-4-(4-methoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobut-3-enyl)-4-methoxybenzene
• 2-BROMO-4-(4-METHOXYPHENYL)-1-BUTENE
• 731773-20-9
• AKOS016016817
• 1-(3-Bromobut-3-en-1-yl)-4-methoxybenzene
• DTXSID40635294
• MFCD07698653
• 2-Bromo-4-(4-methoxyphenyl)-1-butene

• MDL： MFCD07698653
• Inchi： 1S/C11H13BrO/c1-9(12)3-4-10-5-7-11(13-2)8-6-10/h5-8H,1,3-4H2,2H3
• InChI Key： QXURZTVNBYWAPQ-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 240.01500
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.53640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-4-(4-methoxyphenyl)-1-butene

Professional Introduction to 2-Bromo-4-(4-methoxyphenyl)-1-butene (CAS No. 731773-20-9)

2-Bromo-4-(4-methoxyphenyl)-1-butene, with the chemical formula C₁₂H₁₃BrO, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 731773-20-9, has garnered attention due to its versatile applications in the development of novel agrochemicals and pharmaceutical intermediates. The unique structural features of this molecule, particularly the presence of a bromine substituent and a methoxy group on a phenyl ring, make it a valuable building block for further chemical modifications.

The synthesis of 2-Bromo-4-(4-methoxyphenyl)-1-butene involves a series of well-established organic reactions, including bromination and etherification processes. These synthetic pathways are critical in ensuring high yield and purity, which are essential for its application in sensitive chemical transformations. Recent advancements in catalytic methods have further optimized the production process, making it more efficient and environmentally friendly.

In the realm of pharmaceutical research, 2-Bromo-4-(4-methoxyphenyl)-1-butene has been explored as a precursor for various bioactive molecules. Its structural motif is reminiscent of many pharmacophores found in drugs that target central nervous system disorders. For instance, derivatives of this compound have shown promise in preclinical studies as potential candidates for treating neurodegenerative diseases. The bromine atom provides a reactive site for further functionalization, enabling the introduction of additional pharmacological groups that can modulate biological activity.

The role of 2-Bromo-4-(4-methoxyphenyl)-1-butene in agrochemical development is equally noteworthy. Its incorporation into pesticide formulations has demonstrated efficacy in protecting crops from harmful pathogens. The methoxy group enhances the lipophilicity of the molecule, improving its absorption and distribution within plant tissues. This property is particularly advantageous in systemic pesticides, where uniform coverage across the plant is crucial for effective pest control.

Recent studies have also highlighted the compound's potential in material science applications. The conjugated double bond system in 2-Bromo-4-(4-methoxyphenyl)-1-butene makes it a suitable candidate for polymerization reactions, leading to the development of novel materials with enhanced mechanical and optical properties. These polymers could find applications in electronics, coatings, and advanced materials engineering.

The chemical reactivity of 2-Bromo-4-(4-methoxyphenyl)-1-butene allows for diverse functionalization strategies. For example, Suzuki-Miyaura cross-coupling reactions can be employed to introduce aryl groups at various positions along the carbon chain. This flexibility enables chemists to tailor the compound's properties for specific applications, making it a versatile tool in synthetic chemistry.

In conclusion, 2-Bromo-4-(4-methoxyphenyl)-1-butene (CAS No. 731773-20-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable intermediate in modern chemical synthesis. As research continues to uncover new possibilities for this molecule, its significance in advancing scientific and industrial applications is likely to grow even further.